2,3,5,6-Tetramethylbenzene-1,4-dicarbonyl dichloride

• CAS No.: 17587-17-6
• Molecular Formula: C12H12Cl2O2
• Molecular Weight: 259.12 g/mol
• IUPAC Name: 2,3,5,6-tetramethylbenzene-1,4-dicarbonyl chloride
• InChI: InChI=1S/C12H12Cl2O2/c1-5-6(2)10(12(14)16)8(4)7(3)9(5)11(13)15/h1-4H3
• InChI Key: YSTOWRIBDZWBPF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1C(=O)Cl)C)C)C(=O)Cl)C

Description

2,3,5,6-Tetramethylbenzene-1,4-dicarbonyl dichloride is a useful research compound. Its molecular formula is C12H12Cl2O2 and its molecular weight is 259.12 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a 500 ml. three-necked flask equipped with stirrer, reflux condenser and nitrogen inlet, is added 100 grams tetramethylterephthalic acid and 200 ml. thionyl chloride. The mixture is stirred at reflux for six hours during which time the acid dissolves and a mixture of sulfur dioxide and hydrogen chloride is evolved. At the end of this period the excess thionyl chloride is removed by distillation. The residue, which is crude tetramethylterephthaloyl chloride, is recrystallized twice from cyclohexane.